Cas no 1368362-51-9 ((5-Methanesulfonylpyrimidin-2-yl)methanamine)

(5-Methanesulfonylpyrimidin-2-yl)methanamine is a pyrimidine derivative featuring a methanesulfonyl substituent at the 5-position and an aminomethyl group at the 2-position. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of biologically active molecules. The methanesulfonyl group enhances electrophilicity, facilitating nucleophilic substitution reactions, while the aminomethyl moiety provides a handle for further functionalization. Its well-defined reactivity profile makes it valuable for constructing heterocyclic scaffolds in drug discovery. The compound’s stability under standard conditions and compatibility with diverse reaction conditions further contribute to its utility in organic synthesis and pharmaceutical research.
(5-Methanesulfonylpyrimidin-2-yl)methanamine structure
1368362-51-9 structure
Product Name:(5-Methanesulfonylpyrimidin-2-yl)methanamine
CAS No:1368362-51-9
MF:C6H9N3O2S
MW:187.219559431076
CID:5967745
PubChem ID:82405469
Update Time:2025-11-02

(5-Methanesulfonylpyrimidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL19859444
    • (5-methanesulfonylpyrimidin-2-yl)methanamine
    • EN300-7881593
    • 1368362-51-9
    • (5-Methanesulfonylpyrimidin-2-yl)methanamine
    • Inchi: 1S/C6H9N3O2S/c1-12(10,11)5-3-8-6(2-7)9-4-5/h3-4H,2,7H2,1H3
    • InChI Key: MPAUVHADRUDAHC-UHFFFAOYSA-N
    • SMILES: S(C)(C1=CN=C(CN)N=C1)(=O)=O

Computed Properties

  • Exact Mass: 187.04154771g/mol
  • Monoisotopic Mass: 187.04154771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 94.3Ų

(5-Methanesulfonylpyrimidin-2-yl)methanamine Pricemore >>

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Additional information on (5-Methanesulfonylpyrimidin-2-yl)methanamine

Comprehensive Guide to (5-Methanesulfonylpyrimidin-2-yl)methanamine (CAS No. 1368362-51-9)

(5-Methanesulfonylpyrimidin-2-yl)methanamine (CAS No. 1368362-51-9) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl-containing heterocycles, which are increasingly recognized for their bioactivity and versatility in drug discovery. The presence of both methanesulfonyl and methanamine functional groups makes it a valuable intermediate for synthesizing more complex molecules.

The molecular structure of (5-Methanesulfonylpyrimidin-2-yl)methanamine features a pyrimidine ring substituted at the 5-position with a methanesulfonyl group and at the 2-position with a methanamine moiety. This unique arrangement contributes to its physicochemical properties, including moderate water solubility and stability under standard laboratory conditions. Researchers are particularly interested in its potential as a building block for kinase inhibitors, given the pyrimidine core's prevalence in many FDA-approved drugs.

Recent studies highlight the growing importance of sulfonamide-containing compounds in addressing current medical challenges. As the pharmaceutical industry focuses on targeted therapies and precision medicine, intermediates like (5-Methanesulfonylpyrimidin-2-yl)methanamine are gaining attention for their role in developing next-generation therapeutics. Its structural features make it particularly relevant for research in cancer treatment, anti-inflammatory drugs, and central nervous system disorders.

The synthesis of 1368362-51-9 typically involves multi-step organic reactions starting from commercially available pyrimidine precursors. Modern green chemistry approaches are being explored to optimize its production, reducing environmental impact while maintaining high purity standards. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry confirms the compound's identity and quality, essential for research applications.

In the context of current drug discovery trends, this compound addresses several key challenges faced by medicinal chemists. Its balanced lipophilicity profile makes it suitable for optimizing drug-like properties in lead compounds. The methanesulfonyl group offers opportunities for further derivatization, while the primary amine functionality serves as an excellent handle for conjugation reactions. These features explain why (5-Methanesulfonylpyrimidin-2-yl)methanamine appears in numerous patent applications and research publications.

The agrochemical sector also shows interest in pyrimidine-based compounds like 1368362-51-9, particularly for developing novel pesticides and plant growth regulators. With increasing global focus on sustainable agriculture and food security, researchers are investigating its potential as a precursor for environmentally friendly crop protection agents. The compound's structural motifs are known to interact with biological targets in pests while maintaining favorable ecotoxicological profiles.

From a commercial perspective, the demand for (5-Methanesulfonylpyrimidin-2-yl)methanamine reflects broader market trends in fine chemicals and pharmaceutical intermediates. Suppliers typically offer it in research quantities with >95% purity, catering to academic institutions and industrial R&D departments. Proper storage recommendations include protection from moisture at controlled room temperature, ensuring long-term stability for experimental use.

Ongoing research explores novel applications of 1368362-51-9 in material science, particularly in developing functional polymers and coordination complexes. The compound's ability to participate in various chemical transformations makes it valuable for creating advanced materials with tailored properties. This interdisciplinary potential contributes to its growing importance beyond traditional medicinal chemistry applications.

Safety considerations for handling (5-Methanesulfonylpyrimidin-2-yl)methanamine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, researchers should employ appropriate personal protective equipment and work in well-ventilated areas. The compound's Safety Data Sheet provides detailed handling instructions, reflecting the chemical industry's commitment to responsible research practices.

As the scientific community continues to explore heterocyclic chemistry, compounds like 1368362-51-9 will likely play increasingly important roles. Their versatility in addressing current challenges in healthcare, agriculture, and advanced materials ensures sustained research interest. Future developments may reveal additional applications for this valuable chemical building block, solidifying its position in modern synthetic chemistry.

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